Cas no 189998-29-6 (Pyrido[2,3-d]pyrimidine-6-carboxaldehyde,5-azido-1,2,3,4,7,8-hexahydro-8-methyl-2,4,7-trioxo-1,3-diphenyl-)

Pyrido[2,3-d]pyrimidine-6-carboxaldehyde,5-azido-1,2,3,4,7,8-hexahydro-8-methyl-2,4,7-trioxo-1,3-diphenyl- structure
189998-29-6 structure
Product Name:Pyrido[2,3-d]pyrimidine-6-carboxaldehyde,5-azido-1,2,3,4,7,8-hexahydro-8-methyl-2,4,7-trioxo-1,3-diphenyl-
CAS No:189998-29-6
MF:C21H18N6O4
MW:418.405423641205
CID:115726
PubChem ID:75094657
Update Time:2025-04-18

Pyrido[2,3-d]pyrimidine-6-carboxaldehyde,5-azido-1,2,3,4,7,8-hexahydro-8-methyl-2,4,7-trioxo-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-d]pyrimidine-6-carboxaldehyde,5-azido-1,2,3,4,7,8-hexahydro-8-methyl-2,4,7-trioxo-1,3-diphenyl-
    • 5-azido-8-methyl-2,4,7-trioxo-1,3-diphenylpyrido[2,3-d]pyrimidine-6-carbaldehyde
    • Pyrido[2,3-d]pyrimidine-6-carboxaldehyde, 5-azido-1,2,3,4,7,8-hexahydro-8-methyl-2,4,7-trioxo-1,3-diphenyl-
    • 5-Azido-8-methyl-2,4,7-trioxo-1,3-diphenyl-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carbaldehyde
    • 189998-29-6
    • Inchi: 1S/C21H18N6O4/c1-25-18-16(17(23-24-22)15(12-28)19(25)29)20(30)27(14-10-6-3-7-11-14)21(31)26(18)13-8-4-2-5-9-13/h2-12,15-18H,1H3
    • InChI Key: DXIBVENTBKWNSS-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C(C=O)C(N(C)C2N(C2C=CC=CC=2)C(N1C1C=CC=CC=1)=O)=O)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 414.10782
  • Monoisotopic Mass: 414.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 936
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 92.4A^2

Experimental Properties

  • PSA: 126.76
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